Cas no 89807-42-1 (Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester)
89807-42-1 structure
Product Name:Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester
CAS No:89807-42-1
MF:C10H18O3
MW:186.248123645782
CID:588705
PubChem ID:57194663
Update Time:2025-04-19
Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester
- 2-methylpropyl 3,3-dimethyl-2-oxobutanoate
- DTXSID10720520
- 89807-42-1
- SCHEMBL5860651
-
- Inchi: 1S/C10H18O3/c1-7(2)6-13-9(12)8(11)10(3,4)5/h7H,6H2,1-5H3
- InChI Key: SRLZBJPKMVLUON-UHFFFAOYSA-N
- SMILES: O(C(C(C(C)(C)C)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
89807-42-1 (Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester) Related Products
- 759-65-9(diethyl 2-methyl-3-oxo-butanedioate)
- 13395-36-3(Ethyl 5,5-dimethyl-2,4-dioxohexanoate)
- 20201-24-5(ethyl 3-methyl-2-oxobutanoate)
- 13031-04-4(4,4-dimethyloxolane-2,3-dione)
- 26516-27-8(3-Methyl-2-oxo-valeric Acid Ethyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk